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Compound of Interest |

Compound Name: 3-Chloro-piperidine hydrochloride
CAS No.: 148096-22-4
Cat. No.: B587844

Executive Summary & Core Directive

3-Chloro-piperidine hydrochloride (CsH10CIN[1] - HCI) is a halogenated amine salt used
frequently as a pharmaceutical intermediate. Its disposal requires strict adherence to
halogenated waste protocols.[2][3]

The Golden Rule of Disposal:

Never dispose of this compound down the drain. Unlike simple inorganic salts, the chlorinated
piperidine moiety poses environmental persistence risks and potential aquatic toxicity. It must

be segregated into Halogenated Organic Waste streams.

Hazard Identification & Risk Assessment

Before handling waste, operators must understand the specific risks associated with this
compound. It is not merely "chemical waste"; it is a corrosive and toxic agent.

Physicochemical Hazard Profile
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Property

Specification

Operational Implication

CAS Number

50564-59-5

Use for waste manifesting and

inventory tracking.

Physical State

Solid (Crystalline Powder)

Dust generation is a primary

inhalation risk during transfer.

Corrosive. Incompatible with

Acidity (pH) Acidic (in solution) )

bases and cyanides.

DO NOT MIX WITH BLEACH.
Reactivity Halogenated Amine Can form explosive/toxic N-

chloroamines.

GHS Classification

Acute Tox. 3 (Oral); Skin Corr.
[4] 1B

Requires full PPE (Gloves,
Goggles, Lab Coat) during

disposal.

Pre-Disposal Segregation & Compatibility

Effective disposal starts with segregation. Mixing 3-Chloro-piperidine hydrochloride with

incompatible streams is the most common cause of waste container pressurization and

accidents.

Compatibility Matrix
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Waste Stream Compatibility Action
) PREFERRED. Combine with

Halogenated Solvents Compatible

DCM, Chloroform, etc.

- Permissible, but increases

Non-Halogenated Solvents Conditional ) o )

disposal cost. Avoid if possible.

o ) Acceptable if dissolved in

Aqueous Acidic Compatible

water/acid.

Aqueous Basic (pH > 8)

INCOMPATIBLE

DANGER. Liberates free base

(volatile/toxic). Exothermic.

Oxidizers (Bleach/Hz2032)

INCOMPATIBLE

CRITICAL RISK. Formation of

unstable chloramines.

Disposal Decision Logic (Workflow)

Use this logic gate to determine the correct disposal pathway for your specific waste type.
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Adjust pH to 6-8?

Tty WesD e (ONLY if permit allows)

Is it Solid Waste? Is it Liquid Waste?

i iner?
(Powder, contaminated gloves, debris) (Reaction mixtures, stock solutions) it [=psy CRmEe?

Segregate into
Solid Hazardous Waste Bin

Triple Rinse with Solvent

Clireik Seliveni ErEe (Collect Rinsate as Liquid Waste)

Organic Solvent Aqueous Solution

Combine with
HALOGENATED Waste Stream

Label: ‘Toxic Solid, Corrosive'
List CAS: 50564-59-5

Do NOT Neutralize in Lab.
Dispose as Acidic Aqueous Waste.

Deface Label & Recycle/Trash

Click to download full resolution via product page

Figure 1: Operational decision tree for categorizing 3-Chloro-piperidine hydrochloride waste.

Step-by-Step Disposal Protocols
Protocol A: Solid Waste (Pure Substance & Debris)

Applicable for: Expired chemicals, spill cleanup debris, contaminated PPE.

« Containment: Place the material in a clear, chemically resistant polyethylene bag (minimum
4 mil thickness) or a wide-mouth HDPE jar.

« Double Bagging: If using bags, double-bag to prevent puncture from crystalline shards or
debris.

o Labeling: Affix a hazardous waste tag immediately.
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o Constituents: "3-Chloro-piperidine hydrochloride, solid debris."

o Hazards: Check "Toxic" and "Corrosive."[4]

» Storage: Store in a closed container within a secondary containment tray until pickup.

Protocol B: Liquid Waste (Solutions)

Applicable for: Reaction mother liquors, HPLC waste, stock solutions.

Selection: Choose the Halogenated Waste carboy (usually red or yellow tagged in most
labs).

o Compatibility Check: Ensure the carboy does not contain strong bases or oxidizers.[5]
o Transfer: Use a funnel to prevent spills. Pour slowly to avoid splashing.

e Logging: Record the volume and concentration on the waste log sheet attached to the
carboy.

o Note: Even if dissolved in water, if the organic content is >10%, it often defaults to the
halogenated stream to ensure destruction via incineration.

Protocol C: Empty Containers

Applicable for: Original vendor bottles.

Triple Rinse: Rinse the bottle three times with a compatible solvent (water or methanol).

Rinsate Disposal:Do not pour rinsate down the sink. Collect it into the appropriate liquid
waste container (Protocol B).

Defacing: Cross out the label and the CAS number. Write "EMPTY" clearly.

Disposal: Place the uncapped bottle in the glass recycling or trash, depending on local
facility rules.

Emergency Spill Response
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In the event of a spill during disposal, immediate action prevents exposure and contamination.

[6]

1. ALERT 2. PPE UP 3. CONTAIN 4. CLEAN 5. DISPOSE
Notify néarb ersonnel Nitrile gloves (double), Cover with absorbent pads Sweep (Solids) or Bag as Hazardous Waste
Y P Goggles, Lab Coat or vermiculite Wipe (Liquids) (Protocol A)

Click to download full resolution via product page
Figure 2: Immediate spill response workflow.

Critical Spill Note: If the spill is large (>100g) or outside a fume hood, evacuate the area and
contact your EHS emergency line immediately.

Regulatory Compliance & References
Compliance Checklist:

e US EPA: Disposed of under 40 CFR 261 (Identification and Listing of Hazardous Waste).
While not always explicitly P- or U-listed, it exhibits characteristics of toxicity and requires
incineration.

 RCRA Code: Typically coded as D002 (Corrosive) if pH < 2, or managed as non-specific
halogenated waste.

e European Waste Catalogue (EWC): Code 16 05 06* (laboratory chemicals consisting of or
containing dangerous substances).

References:

e PubChem. (2025).[7] 3-Chloropiperidine Hydrochloride Compound Summary. National
Library of Medicine. [Link]

o Temple University EHS. (2024). Halogenated Solvents in Laboratories Disposal Guide. [Link]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

. 50564-59-5|3-Chloropiperidine|BLD Pharm [bldpharm.com]

. campusoperations.temple.edu [campusoperations.temple.edu]
. wpcdn.web.wsu.edu [wpcdn.web.wsu.edu]

. fishersci.com [fishersci.com]

. fishersci.com [fishersci.com]

. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

°
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. 3-Chloropiperidine | C5H10CIN | CID 424919 - PubChem [pubchem.ncbi.nlm.nih.gov]

¢ To cite this document: BenchChem. [Comprehensive Disposal Guide: 3-Chloro-piperidine
Hydrochloride]. BenchChem, [2026]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b587844#3-chloro-piperidine-hydrochloride-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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